Cas no 1012880-11-3 (2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline)

• Product Name: 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• CAS No: 1012880-11-3
• MF: C₁₃H₁₉BFNO₂
• MW: 251.104867219925
• MDL: MFCD22494866
• CID: 2105290
• PubChem ID: 69036548
• Update Time: 2025-11-02

2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)Benzenamine
• 2-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenylamine
• Benzenamine, 2-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• GSWRZGWQZUJSNC-UHFFFAOYSA-N
• 2-fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylamine
• 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzenamine
• 5-Amino-4-fluoro-2-methylphenylboronic Acid Pinacol Ester
• 2-Fluoro-4-methylaniline-5-boronic acid pinacol ester
• A1-03948
• AT16782
• BS-26445
• 1012880-11-3
• XH0262
• CS-0139098
• DA-26200
• SCHEMBL4419687
• SY345871
• MFCD22494866
• 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

• MDL： MFCD22494866
• Inchi： 1S/C13H19BFNO2/c1-8-6-10(15)11(16)7-9(8)14-17-12(2,3)13(4,5)18-14/h6-7H,16H2,1-5H3
• InChI Key： GSWRZGWQZUJSNC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(B2OC(C)(C)C(C)(C)O2)=C(C)C=1)N

Computed Properties

• Exact Mass: 251.1492872g/mol
• Monoisotopic Mass: 251.1492872g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5

Additional information on 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline

Exploring the Versatile Applications of 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 1012880-11-3) in Modern Chemistry

The chemical compound 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline (CAS No. 1012880-11-3) has emerged as a significant player in the field of organic synthesis and pharmaceutical research. This boronic ester derivative, characterized by its unique fluoro and methyl substitutions, offers remarkable versatility in cross-coupling reactions, making it a valuable building block for advanced molecular architectures.

With the growing interest in Suzuki-Miyaura coupling reactions and boron-based pharmaceuticals, researchers are increasingly focusing on compounds like 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline. Its stability under various reaction conditions and compatibility with diverse functional groups make it particularly attractive for drug discovery programs targeting kinase inhibitors and cancer therapeutics.

The structural features of 1012880-11-3 contribute to its unique properties. The dioxaborolane ring provides enhanced stability compared to simple boronic acids, while the fluoro substituent influences both electronic characteristics and metabolic stability. These attributes have led to its application in developing PET imaging agents and bioconjugation probes, addressing current demands in diagnostic medicine.

Recent advances in click chemistry and biocompatible labeling techniques have further expanded the utility of this compound. Pharmaceutical companies are exploring its potential in creating targeted drug delivery systems, particularly for treating autoimmune disorders and neurodegenerative diseases, areas that represent significant unmet medical needs.

From a synthetic chemistry perspective, 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline serves as a crucial intermediate in the preparation of various heterocyclic compounds. Its reactivity patterns enable efficient construction of complex molecular frameworks, supporting the development of novel agrochemicals and functional materials with improved performance characteristics.

The compound's stability profile makes it particularly valuable for high-throughput screening applications in drug discovery. Researchers appreciate its compatibility with automated synthesis platforms and its reliable performance in parallel synthesis workflows, addressing the pharmaceutical industry's need for efficient lead optimization processes.

Environmental considerations have also influenced research directions involving 1012880-11-3. The development of greener synthetic protocols utilizing this boronic ester derivative aligns with current trends toward sustainable chemistry. Its participation in atom-economical transformations and catalytic processes contributes to reduced waste generation in chemical manufacturing.

Analytical characterization of 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline has benefited from advancements in NMR spectroscopy and mass spectrometry techniques. These tools enable precise quality control, ensuring the compound meets the stringent purity requirements for pharmaceutical applications and material science research.

The commercial availability of CAS 1012880-11-3 from specialized chemical suppliers has facilitated its adoption across various research domains. Current market trends indicate growing demand for such functionalized boronic esters, driven by expanding applications in medicinal chemistry and material science innovations.

Future research directions for this compound likely include exploration of its photophysical properties for optoelectronic applications and further investigation of its biological activity profiles. The continuous evolution of boron chemistry suggests that 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline will remain an important tool for scientific discovery in coming years.

Safety considerations for handling 1012880-11-3 follow standard laboratory protocols for organoboron compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and adequate ventilation are recommended when working with this material in research settings.

The synthesis and application of 2-Fluoro-4-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline represent an excellent example of how molecular design can create versatile tools for scientific advancement. Its continued use in diverse research areas underscores the importance of specialty chemicals in driving innovation across multiple scientific disciplines.